Cas no 6345-29-5 (Hydroxyguanidine Sulfate)

• Product Name: Hydroxyguanidine Sulfate
• CAS No: 6345-29-5
• MF: C₂H₁₂N₆O₆S
• MW: 248.218277931213
• CID: 504555
• PubChem ID: 80667
• Update Time: 2025-11-01

Hydroxyguanidine Sulfate Chemical and Physical Properties

Names and Identifiers

• Hydroxyguanidine Sulfate
• Guanidine, N-hydroxy-,sulfate (2:1)
• Hydroxyguanidine hemisulfate
• N''-Hydroxyguanidine acetate
• hydroxyguanidinesulfate,hydrate
• hydroxy-guanidinsulfate(2:1)(salt)
• bis[hydroxyguanidinium] sulphate
• hydroxyguanidine sulfate salt
• bis[Hydroxyguanidinium] sulfate.

• Inchi： 1S/2CH5N3O.H2O4S/c2*2-1(3)4-5;1-5(2,3)4/h2*5H,(H4,2,3,4);(H2,1,2,3,4)
• InChI Key： MTGDDPZRXSDPFH-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.C(=N)(N)NO.C(=N)(N)NO

Computed Properties

• Exact Mass: 248.05400

Experimental Properties

• Melting Point: 132-134°C dec.
• Solubility: 可微溶于水
• PSA: 247.24000
• LogP: 0.52720

Hydroxyguanidine Sulfate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39; S27
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Organic sulfuric acids

Additional information on Hydroxyguanidine Sulfate

Hydroxyguanidine Sulfate (CAS No: 6345-29-5) - A Comprehensive Overview in Modern Chemical Biology

Hydroxyguanidine Sulfate, with the chemical formula C₃H₈N₄O₂.S, is a compound of significant interest in the field of chemical biology and pharmaceutical research. Its unique structural properties and biological activities have positioned it as a valuable intermediate in the synthesis of various therapeutic agents. This article provides an in-depth exploration of Hydroxyguanidine Sulfate, its chemical characteristics, applications, and the latest research findings that underscore its importance in contemporary scientific endeavors.

The molecular structure of Hydroxyguanidine Sulfate consists of a guanidine moiety functionalized with a hydroxyl group, linked to a sulfate anion. This configuration imparts distinct reactivity and solubility properties, making it particularly useful in biochemical assays and drug development processes. The guanidine group is well-known for its ability to form stable complexes with metal ions, a property that has been exploited in various catalytic and medicinal applications.

In recent years, Hydroxyguanidine Sulfate has garnered attention for its role in the synthesis of nucleoside analogs, which are pivotal in antiviral and anticancer therapies. The hydroxyl group on the guanidine ring provides a versatile handle for further functionalization, enabling the creation of complex molecules with targeted biological activities. For instance, researchers have utilized derivatives of Hydroxyguanidine Sulfate to develop novel inhibitors of enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular signaling pathways.

The sulfate moiety further enhances the pharmacological potential of Hydroxyguanidine Sulfate. Sulfated compounds are known to exhibit improved solubility and bioavailability, facilitating their absorption and distribution within biological systems. This characteristic has been particularly advantageous in formulating injectable solutions and oral medications where rapid and efficient delivery is essential.

One of the most compelling aspects of Hydroxyguanidine Sulfate is its involvement in the development of novel antimicrobial agents. The guanidine core is a common structural motif in many natural products known for their antimicrobial properties. By leveraging this scaffold, scientists have synthesized compounds that exhibit potent activity against a range of pathogens, including resistant strains. These findings highlight the compound's potential as a lead molecule in the discovery of new antibiotics.

The latest research on Hydroxyguanidine Sulfate also explores its applications in diagnostic imaging. Functionalized derivatives have been used as contrast agents in magnetic resonance imaging (MRI), improving the resolution and clarity of diagnostic scans. This application underscores the compound's versatility beyond therapeutic uses, demonstrating its importance in medical diagnostics.

In addition to its pharmaceutical applications, Hydroxyguanidine Sulfate has shown promise in materials science. Its ability to form coordination complexes with transition metals has led to the development of novel catalysts for organic transformations. These catalysts offer improved efficiency and selectivity, making them valuable tools in industrial chemical processes.

The synthesis of Hydroxyguanidine Sulfate itself is another area of active research. Recent advances in synthetic methodologies have enabled more efficient and scalable production methods, reducing costs and improving accessibility for research applications. These advancements are crucial for supporting further exploration into the compound's biological activities and potential therapeutic uses.

The safety profile of Hydroxyguanidine Sulfate is another important consideration. While it does not pose significant health risks under normal conditions, proper handling procedures must be followed to ensure safety in laboratory settings. Studies have indicated that it is generally well-tolerated when used as directed, but further research is needed to fully understand its long-term effects.

In conclusion, Hydroxyguanidine Sulfate(CAS No: 6345-29-5) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new drugs, diagnostic agents, and materials. The ongoing research into its properties and applications continues to reveal new possibilities for its use in advancing scientific knowledge and improving human health.